1-(Methoxymethyl)-1H-imidazole-2-carboxylic acid

• CAS No.: 772995-40-1
• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• IUPAC Name: 1-(methoxymethyl)imidazole-2-carboxylic acid
• InChI: InChI=1S/C6H8N2O3/c1-11-4-8-3-2-7-5(8)6(9)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key: XFEFIWMLQUBMOH-UHFFFAOYSA-N
• Canonical SMILES: COCN1C=CN=C1C(=O)O

Description

1-(Methoxymethyl)-1H-imidazole-2-carboxylic acid is a useful research compound. Its molecular formula is C6H8N2O3 and its molecular weight is 156.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At a temperature of -10° C., 27.5 g. (0.25 mol) of ethyl chloroformate was added drop-wise to a solution of 28 g. (0.25 mol) of 1-(methoxymethyl)imidazole and 25 g. (0.25 mol) of triethylamine in 125 ml. of anhydrous chloroform. The mixture was stirred at 0° C. and then kept standing for two days at room temperature. The precipitated triethylamine hydrochloride was filtered off and washed with diethyl ether. The filtrate was concentrated by evaporating the solvents and the residue was dissolved in diethyl ether. The solution was dried over sodium sulphate, the ether was distilled off and the residue was distilled. The ethyl ester of 1-(methoxymethyl)imidazole-2-carboxylic acid was obtained. Boiling point 120°-124°/2 mm. Hg.